Cas no 13640-52-3 (2-(pyridin-3-ylmethyl)cyclopentanone)
13640-52-3 structure
Product Name:2-(pyridin-3-ylmethyl)cyclopentanone
CAS No:13640-52-3
MF:C11H13NO
MW:175.227022886276
CID:1246107
PubChem ID:203000
Update Time:2025-04-20
2-(pyridin-3-ylmethyl)cyclopentanone Chemical and Physical Properties
Names and Identifiers
-
- 2-(pyridin-3-ylmethyl)cyclopentanone
- 2-(3-Pyridylmethyl)cyclopentanone
- 2-(pyridin-3-ylmethyl)cyclopentan-1-one
- BRN 1450829
- Cyclopentanone, 2-(3-pyridylmethyl)-
- DTXSID70929375
- 2-[(Pyridin-3-yl)methyl]cyclopentan-1-one
- AKOS017983448
- 13640-52-3
-
- Inchi: 1S/C11H13NO/c13-11-5-1-4-10(11)7-9-3-2-6-12-8-9/h2-3,6,8,10H,1,4-5,7H2
- InChI Key: LCTZYWVQPZZJMG-UHFFFAOYSA-N
- SMILES: O=C1CCCC1CC1C=NC=CC=1
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.117
- Boiling Point: 314.1°C at 760 mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.556
- PSA: 29.96
2-(pyridin-3-ylmethyl)cyclopentanone Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
13640-52-3 (2-(pyridin-3-ylmethyl)cyclopentanone) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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